ethyl 4-bromo-4,4-difluoro-3-oxobutanoate

• Molecular Formula: C12H14Br2F4O6
• Molecular Weight: 490.04 g/mol
• IUPAC Name: ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
• InChI: InChI=1S/2C6H7BrF2O3/c2*1-2-12-5(11)3-4(10)6(7,8)9/h2*2-3H2,1H3
• InChI Key: MOAZXADBDLIVIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C(F)(F)Br.CCOC(=O)CC(=O)C(F)(F)Br

Description

Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate is a chemical compound with the molecular formula C6H7BrF2O3. It belongs to the family of esters and is characterized by the presence of bromine and fluorine atoms, which impart unique chemical properties. This compound is used in various scientific research applications, including organic synthesis and pharmaceutical development .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate can be synthesized through several methods. One common approach involves the reaction of ethyl acetoacetate with bromine and a fluorinating agent under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a catalyst to facilitate the process .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale batch reactors. The reaction conditions are optimized to ensure high yield and purity. The use of automated systems for monitoring and controlling the reaction parameters is common to maintain consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The compound can be reduced to form corresponding alcohols or hydrocarbons.

Oxidation Reactions: Oxidation can lead to the formation of carboxylic acids or other oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Substitution: Formation of substituted esters or amides.

Reduction: Formation of alcohols or alkanes.

Oxidation: Formation of carboxylic acids or ketones.

Scientific Research Applications

Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate is widely used in scientific research due to its versatility:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocycles.

Biology: Used in the development of enzyme inhibitors and other bioactive compounds.

Medicine: Plays a role in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl 4-bromo-4,4-difluoro-3-oxobutanoate involves its interaction with specific molecular targets. The bromine and fluorine atoms enhance its reactivity, allowing it to participate in various chemical transformations. The compound can act as an electrophile in substitution reactions, facilitating the formation of new chemical bonds .

Comparison with Similar Compounds

Similar Compounds

Ethyl 4,4-difluoro-3-oxobutanoate: Lacks the bromine atom, resulting in different reactivity and applications.

Ethyl 4-bromo-3-oxobutanoate: Lacks the fluorine atoms, affecting its chemical properties and uses.

Ethyl 4,4,4-trifluoro-3-oxobutanoate: Contains an additional fluorine atom, leading to distinct chemical behavior.

Uniqueness

Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate is unique due to the presence of both bromine and fluorine atoms, which impart specific reactivity and stability. This combination makes it a valuable intermediate in organic synthesis and pharmaceutical research .